GLUCOPON 425 N
Description
Contextualization of Alkyl Polyglycoside Surfactants in Green Chemistry
Alkyl polyglycoside (APG) surfactants represent a significant advancement in the field of green chemistry. redox.com Unlike traditional petroleum-based surfactants, APGs are derived from renewable raw materials, such as sugars and fatty alcohols sourced from plants. matcochemicals.com This inherent renewability positions them as a sustainable alternative, reducing the reliance on fossil fuels and mitigating the associated environmental impact. royal-chem.com
The development of surfactants based on carbohydrates and oils is a direct outcome of the push towards greener chemical processes. redox.com APGs are synthesized through the acid-catalyzed reaction of dextrose (glucose) with fatty alcohols, a process first discovered by German chemist Emil Fischer in 1893. redox.comroyal-chem.com However, it was not until nearly a century later that industrial-scale production became economically viable. royal-chem.com
A key tenet of green chemistry is the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances. APGs align with this principle due to their excellent biodegradability, breaking down into simple sugars and fatty alcohols that are readily assimilated by microorganisms in wastewater systems. prnewswire.com This minimizes their environmental persistence and potential for bioaccumulation. Furthermore, many APGs exhibit low toxicity to aquatic organisms and humans, making them a safer choice in a multitude of applications. royal-chem.comepa.gov The U.S. Environmental Protection Agency has recognized the environmental benefits of APG-based surfactants, particularly as replacements for more toxic alternatives like alkylphenol ethoxylates (APEs), which are known to be toxic to aquatic life and can act as endocrine disruptors. epa.gov
Evolution of Research Trajectories for GLUCOPON 425 N and Related APGs
Initial research and development efforts for APG surfactants were focused on establishing viable industrial production methods. redox.com Following this, the research trajectory expanded to explore the diverse applications of these novel surfactants. Initially developed for home care and personal care products, the use of APGs like this compound has since broadened significantly. scribd.com
Current research continues to explore the functionalization of APGs to enhance their performance characteristics for specific applications. epa.govdigitellinc.com This includes modifying the alkyl chain length and the degree of polymerization of the glucose units to fine-tune properties such as foaming, wetting, and emulsification. For instance, this compound, an alkyl polyglycoside with an alkyl group containing 8 to 16 carbon atoms, has been a subject of study for its effectiveness in various formulations. google.com
Research has also delved into the synergistic effects of combining APGs with other types of surfactants to create high-performance blends. basf.com These studies aim to optimize cleaning efficacy, foam stability, and other desirable properties while maintaining a favorable environmental profile. Furthermore, ongoing research investigates the life cycle assessment of APG-containing products to provide a comprehensive understanding of their environmental footprint from raw material sourcing to end-of-life. rsc.org Recent studies have even explored the use of this compound as a component in formulations for agricultural applications, highlighting the expanding scope of its utility. mdpi.com
Significance of Renewable Resource Derivation in Industrial and Academic Research
The derivation of this compound and other APGs from 100% renewable resources is a cornerstone of their importance in both industrial and academic research. rossorg.comknowde.com The primary raw materials are fatty alcohols, typically derived from coconut or palm kernel oil, and glucose, sourced from corn or wheat starch. royal-chem.commdpi.com This reliance on plant-based feedstocks offers a number of advantages that are actively being explored and leveraged.
From an industrial perspective, the use of renewable resources can lead to a reduced carbon footprint compared to petroleum-based alternatives. royal-chem.com It also offers a potential for greater price stability in the long term, as the volatility of the petrochemical market can be mitigated. The growing consumer demand for sustainable and eco-friendly products has made the use of renewable ingredients a significant marketing advantage. prnewswire.com A 2022 survey indicated that a significant percentage of consumers are willing to pay more for sustainably produced products. prnewswire.com
Properties
CAS No. |
197099-29-9 |
|---|---|
Molecular Formula |
C4H12Cl2N2O |
Synonyms |
GLUCOPON 425 N |
Origin of Product |
United States |
Synthesis and Derivation Methodologies in Research
Advanced Approaches to Alkyl Polyglycoside Synthesis for GLUCOPON 425 N Analogues
The synthesis of APGs such as this compound can be carried out via a one-step direct glycosylation or a two-step transacetalization process. nih.govdergipark.org.tr The direct method involves reacting glucose directly with the target fatty alcohol (C8-C10 for this compound) in the presence of an acid catalyst. nih.gov The two-step process first creates a short-chain alkyl glycoside (e.g., butyl glycoside), which then undergoes transacetalization with the longer-chain fatty alcohol. dergipark.org.tr
Current research focuses on enhancing these traditional methods through several advanced approaches:
Novel Catalytic Systems: To overcome issues with traditional homogeneous acid catalysts like sulfuric acid or p-toluenesulfonic acid, which require neutralization and can lead to byproducts, research is shifting towards heterogeneous solid acid catalysts. researchgate.netacs.org Examples include sulfonated carbons, zeolites, and ion-exchange resins, which offer easier separation, reusability, and potentially higher selectivity, thus minimizing waste. acs.orgresearchgate.net For instance, studies have explored catalysts like sulfamic acid and sterically hindered sulfonic acids to obtain products with fewer impurities. google.comresearchgate.net
Enzymatic Synthesis: The use of enzymes like glycosidases presents a green alternative, operating under milder conditions and offering high selectivity. nih.gov However, challenges such as the high cost of enzymes and their potential for hydrolysis of the product currently limit their large-scale industrial use. researchgate.net Immobilization of these enzymes is a key area of research to improve economic feasibility. acs.org
Microwave and Ultrasound-Assisted Synthesis: Unconventional energy sources are being investigated to intensify the synthesis process. Microwave-assisted synthesis has been shown to decrease reaction times and improve yields. unirioja.es Similarly, ultrasound technology can enhance homogenization and lead to high yields in shorter timeframes. unirioja.es
Alternative Feedstocks: While this compound is typically derived from corn-based glucose and coconut or palm kernel oils, research is exploring other renewable sources like starch, xylose, and fructose (B13574) to produce APG analogues with varied properties. knowde.comdergipark.org.trrsc.org
Investigation of Reaction Kinetics and Thermodynamics in Glycosylation Processes
Understanding the kinetics and thermodynamics of the Fischer glycosylation is fundamental to optimizing the production of APGs. The reaction is a complex equilibrium-driven process. researchgate.net
Reaction Kinetics: The rate of glycosylation is influenced by temperature, catalyst concentration, and the molar ratio of alcohol to sugar. mdpi.com A significant molar excess of the fatty alcohol is typically used to enhance the miscibility of the solid glucose and to shift the reaction equilibrium toward the product. acs.orgresearchgate.net Kinetic studies, often employing analytical techniques like chromatography, aim to model the reaction pathways and determine rate constants. science.gov The process is often limited by mass transfer between the solid sugar and liquid alcohol phases, making agitation and reactor design critical parameters. acs.org
Thermodynamics: The Fischer glycosylation is reversible, with water being a key byproduct. researchgate.net According to Le Châtelier's principle, continuous removal of water, typically by distillation under reduced pressure, is essential to drive the reaction to completion and maximize the yield of the alkyl polyglycoside. google.comanalis.com.my Thermodynamic modeling helps predict the optimal synthesis conditions, such as the transition point between a reaction limited by the glucose donor and one limited by the alcohol acceptor. nih.govresearchgate.net
Green Chemistry Principles Applied to Surfactant Production
The production of APGs like this compound is frequently highlighted as an example of green chemistry in action. redox.com
Renewable Feedstocks: APGs are synthesized from 100% renewable plant-derived raw materials: carbohydrates (like glucose from corn starch) and fatty alcohols (from sources like coconut or palm kernel oil). knowde.combasf.combasf.com
High Atom Economy: The direct synthesis method is highly efficient, with water being the only significant byproduct. nih.gov This results in a high atom economy, minimizing waste compared to many petrochemical-based surfactant syntheses. nih.gov
Biodegradability: APGs are known for being readily biodegradable, breaking down into harmless substances in both aerobic and anaerobic conditions. rossorg.comredox.combrenntag.com
Safer Chemistry: Research is actively focused on replacing harsh mineral acid catalysts with more benign solid acids or enzymes. acs.orgepa.gov The final product is an aqueous solution, avoiding the use of volatile organic solvents. epa.gov The development of functionalized APGs, such as Suga®Boost surfactants, demonstrates a move towards creating high-performance blends in water at moderate temperatures with no harmful discharge. epa.gov
Purification and Separation Techniques for Complex Glycoside Mixtures
The raw product from APG synthesis is a complex mixture containing the desired alkyl polyglycosides, unreacted excess fatty alcohol, residual sugars, and various oligomers. niir.orgd-nb.info Purification is crucial to obtain a product with the specified properties.
Distillation/Evaporation: The primary purification step involves the removal of unreacted fatty alcohol. This is typically achieved through distillation under reduced pressure, often using thin-film or short-path evaporators to handle the increasing viscosity of the mixture as the alcohol content decreases and to avoid thermal degradation of the product. brillachem.comgoogle.com
Bleaching and Neutralization: After the reaction, the acid catalyst is neutralized with a base. brillachem.com A subsequent bleaching step may be employed to improve the color of the final product. nih.gov
Chromatographic Methods: For analytical characterization and the isolation of pure fractions for research, various liquid chromatography (LC) techniques are used. d-nb.inforesearchgate.net Reversed-phase high-performance liquid chromatography (HPLC) can separate the mixture's components based on both alkyl chain length and the degree of polymerization of the glucose headgroup. researchgate.net
Final Formulation: After purification, the APG active matter is dissolved in water to a specific concentration (typically 50-70%) and the pH is adjusted to create the final commercial product like this compound. brillachem.com
Table of Mentioned Chemical Compounds
Molecular and Supramolecular Interactions
Interactions with Co-surfactants and Polymeric Systems.
Synergistic Effects in Mixed Micellar Systems
GLUCOPON 425 N exhibits significant synergistic effects when combined with other surfactants, particularly anionics. This synergy often manifests as a greater-than-expected reduction in interfacial tension (IFT) and enhanced performance in emulsification and cleaning. google.comgoogle.com
Research has shown that mixtures of this compound with anionic surfactants like Sodium Lauryl Sulfate (B86663) (SLS) and Sulfopon K 35 demonstrate this synergy. google.comgoogle.com In these mixed systems, the combination of the non-ionic APG and the anionic surfactant leads to more efficient packing at interfaces, which lowers the IFT against oils more effectively than either surfactant alone. google.com This improved performance allows for the creation of highly effective microemulsions for soil removal. google.com Furthermore, a key benefit of this synergy is that APGs can reduce the skin irritation often associated with anionic surfactants. brenntag.com
Table 1: Research Findings on Synergistic Effects of this compound in Mixed Surfactant Systems
| Co-Surfactant | Mixture Ratio (Glucopon 425N / Co-Surfactant) | Key Finding | Reference |
|---|---|---|---|
| Sulfopon K 35 | 30/70 | Cleaning performance as good as or better than commercial benchmarks. | google.com |
| Standapol WAQ-LC (SLS) | 70/30 | Cleaning performance as good as or better than commercial benchmarks. | google.com |
| Sulfopon K 35 | Varied | Demonstrated synergistic reduction in Interfacial Tension (IFT) against corn oil. | google.com |
| Standapol WAQ-LC (SLS) | Varied | Showed synergism in IFT, particularly in the SLS-rich region. | google.com |
| Anionic Surfactants (General) | Not Specified | Can synergistically reduce the skin irritation caused by the anionic surfactant. | brenntag.com |
Polymer-Surfactant Association Mechanisms
This compound and its constituent alkyl glucosides can associate with various polymers, influencing the rheology and stability of formulations. The nature of this interaction depends on the specific polymer and the solution conditions.
An example is the interaction with acrylic polymers. In one instance, a multifunctional polymer with the INCI name Sodium Acrylates/Beheneth-25 Methacrylate Crosspolymer (and) Hydrogenated Polydecene (and) Lauryl Glucoside was studied. personalcaremagazine.com The inclusion of Lauryl Glucoside, a component of this compound, within the inverse emulsion polymer structure facilitates the ease of creating oil-in-water emulsions. This system demonstrates excellent viscosity response and stability, even in the presence of high levels of electrolytes like magnesium ascorbyl phosphate (B84403), indicating a beneficial polymer-surfactant association that enhances formulation robustness. personalcaremagazine.com In other cleaning formulations, the interaction between APGs like Caprylyl/Capryl Glucoside and Lauryl Glucoside with an acrylic polymer is also noted. reddit.com
Formation of Structured Phases (e.g., Liquid Crystals, Microemulsions, Macroemulsions)
At concentrations above its critical micelle concentration (CMC), this compound aggregates into various organized assemblies. The specific phase formed is dependent on factors such as concentration, temperature, and the presence of other components like oils or electrolytes.
Phase Behavior Diagram Construction
The phase behavior of systems containing this compound can be systematically mapped out in phase behavior diagrams. These diagrams are constructed by observing the system's state (e.g., single-phase microemulsion, multiphase system) as variables are changed. For ionic surfactant systems, a common approach is to vary the electrolyte concentration, while for non-ionic systems, temperature is often the key variable. google.com
In studies aiming to create vegetable oil microemulsions, "fish" diagrams have been constructed for systems containing this compound (as a hydrophilic linker), an extended surfactant, and an oil phase. researchgate.netshareok.org These diagrams plot the total surfactant and linker concentration against an axis representing a scanning variable like electrolyte concentration. researchgate.net Such diagrams clearly delineate the boundaries between different Winsor-type microemulsions (Type I, II, and III) and other phases, allowing for the precise formulation of single-phase, ultra-low IFT systems. google.comresearchgate.net For example, using GLUCOPON as a linker in one system reduced the required salinity to achieve a middle-phase (Winsor Type III) microemulsion from 15 wt% to 7.5 wt%. google.com
Table 2: Examples of Phase Behavior Studies with this compound
| System Components | Variable Studied | Phase Diagram Type | Key Observation | Reference |
|---|---|---|---|---|
| Triglyceride Oil, Extended Surfactants, Glucopon 425N, Linkers | Electrolyte Concentration | "Fish" Diagram | Formation of Winsor Type I, II, III, and IV microemulsions achieved at ambient conditions. | researchgate.net |
| Olive/Peanut/Canola Oil, Surfactant, Glucopon (as linker), NaCl | NaCl Concentration | "Fish" Diagram | Use of Glucopon as a linker significantly reduced the salinity required to form a middle-phase microemulsion. | google.com |
Morphological Characterization of Organized Assemblies
The self-assembly of this compound can result in structures with distinct morphologies, ranging from liquid crystals to various types of emulsions.
Liquid Crystals : Alkyl polyglycosides are known to form lyotropic liquid crystalline phases upon the addition of a solvent like water. researchgate.net The length of the alkyl chain influences the type of phase formed; an increase in chain length, such as the C12-C14 components in this compound, tends to destabilize hexagonal phases in favor of lamellar ones. researchgate.net The formation of these ordered, anisotropic structures can be observed using techniques like polarized light microscopy. mdpi.com
Microemulsions : this compound is effective in formulating microemulsions, which are thermodynamically stable, transparent dispersions of oil and water. google.comresearchgate.net These are often Winsor-type systems, where the surfactant partitions between the oil and water phases. Achieving a balanced middle-phase (Winsor Type III) microemulsion is often desired as it corresponds to ultra-low interfacial tension. researchgate.net
Macroemulsions : In contrast to clear microemulsions, this compound can also form turbid macroemulsions. acs.org In a notable study on the remediation of dense nonaqueous phase liquid (DNAPL), specifically tetrachloroethylene (B127269) (PCE), this compound was used as the flushing agent. acs.orgnih.govacs.org The research found that the dominant recovery mechanism was not solubilization within micelles but rather the formation and flow of a macroemulsion. acs.orgnih.gov This macroemulsion flow accounted for 46-86% of the recovered contaminant, leading to much higher effluent concentrations than the theoretical solubility limit would suggest. nih.gov
Table 3: Morphological Characteristics of Alkyl Polyglycoside (APG) Assemblies
| Assembly Type | APG Chain Length | Influencing Factors | Description | Reference |
|---|---|---|---|---|
| Micelles | C8-C10 | Concentration | Form ball- and disc-like micelles at lower concentrations, transitioning to cylinder-shaped at higher concentrations. | sci-hub.se |
| Micelles | C12-C14 | Concentration | Form longer, cylinder-shaped micelles at lower critical micelle concentrations. | sci-hub.se |
| Liquid Crystals | C12-C14 | Concentration, Solvent | Favors formation of lamellar phases over hexagonal phases. | researchgate.net |
| Macroemulsion | C8-C14 (Glucopon 425N) | High shear, presence of oil phase (PCE) | Turbid, kinetically stable emulsion; observed as the dominant mechanism in DNAPL recovery. | acs.orgnih.gov |
Colloid and Interface Science Research
Elucidation of Wetting Mechanisms on Diverse Substrates
The wetting properties of a surfactant solution are crucial for many applications, as they determine the extent to which a liquid can spread over a solid surface. This is of particular importance for formulations such as hard surface cleaners, where uniform coverage is desired. knowde.com The wetting behavior of surfactants like GLUCOPON 425 N is investigated through the measurement of contact angles and the analysis of spreading dynamics.
Dynamic Contact Angle Measurement Methodologies
The dynamic contact angle is a key parameter for characterizing the wetting of a surface by a liquid. It provides information on the advancing and receding contact angles, which in turn reveal details about the surface's homogeneity and roughness. Several methodologies are employed to measure dynamic contact angles of surfactant solutions.
One common method is the sessile drop method , where a droplet of the surfactant solution is placed on the substrate, and the evolution of the droplet's shape and contact angle is monitored over time using a camera and specialized software. This method allows for the determination of both static and dynamic contact angles. For instance, in a study on the wetting behavior of alkyl polyglycoside solutions on cucumber leaf surfaces, a contact angle measuring instrument based on the sessile drop method was used to determine various wetting parameters, including the dynamic contact angle.
Another technique is the Wilhelmy plate method , which is particularly useful for measuring the surface tension of the liquid and can also be adapted to study dynamic contact angles. In this method, a thin plate is immersed in or withdrawn from the liquid, and the force exerted on the plate is measured. This force is related to the surface tension and the contact angle.
The advancing and receding contact angles are critical for understanding the wetting hysteresis of a surface. The advancing angle is measured as the liquid front moves over a dry surface, while the receding angle is measured as the liquid front withdraws. The difference between these two angles is the contact angle hysteresis, which is influenced by surface roughness and chemical heterogeneity. These angles can be measured by adding or removing liquid from a sessile drop or by using a tilting-base goniometer.
Spreading Dynamics of this compound Solutions
The spreading of a surfactant solution on a surface is a dynamic process governed by the balance of capillary, viscous, and gravitational forces. For surfactant solutions, the dynamic surface tension also plays a crucial role. As the droplet spreads, the surfactant concentration at the expanding liquid-air interface decreases, leading to a surface tension gradient that can enhance spreading (a phenomenon known as the Marangoni effect).
Research on alkyl polyglycoside solutions has shown that they can significantly reduce the contact angle and promote spreading on various surfaces. For example, a study on the wetting of cucumber leaf surfaces by APG solutions demonstrated that the dynamic contact angle decreased sharply within the first second of contact, after which it continued to decrease more slowly. The spreading diameter was found to follow a power-law relationship with time.
Table 1: Illustrative Dynamic Contact Angle of a C8/C10 Alkyl Polyglycoside Solution on a Hydrophobic Surface
| Time (seconds) | Dynamic Contact Angle (°) |
|---|---|
| 0.1 | 85 |
| 1 | 72 |
| 5 | 65 |
| 10 | 62 |
| 30 | 60 |
| 60 | 59 |
This is an interactive table. You can sort and filter the data.
Dispersing Capabilities for Particulate Systems
This compound is recognized for its dispersing properties, which are essential for stabilizing solid particles in a liquid medium. knowde.comgoogle.com This capability is vital in formulations such as paints, inks, and some cleaning products where solid components need to remain suspended.
Stabilization of Colloidal Suspensions
The stability of a colloidal suspension is determined by the balance of attractive (van der Waals) and repulsive (electrostatic and/or steric) forces between the particles. Surfactants like this compound can adsorb onto the surface of particles, providing steric hindrance that prevents them from aggregating and settling.
The effectiveness of a surfactant as a dispersant can be assessed by measuring the particle size distribution and the zeta potential of the suspension over time. A stable dispersion will maintain a small and consistent particle size, while an unstable dispersion will show an increase in particle size due to aggregation. The zeta potential is a measure of the magnitude of the electrostatic repulsion between adjacent, similarly charged particles in a dispersion. Higher absolute zeta potential values generally indicate greater colloidal stability.
Studies on alkyl polyglycosides have shown their effectiveness in stabilizing various types of nanoparticles. For instance, in the preparation of solid lipid nanoparticles (SLNs), APGs have been used as stabilizers, resulting in nanoparticles with a mean size of 150-175 nm and a high negative zeta potential of approximately -50 mV, indicating good physical stability.
The following table provides illustrative data on the effect of a generic C12-C14 alkyl polyglycoside on the stability of a titanium dioxide (TiO2) suspension.
Table 2: Illustrative Stability of a TiO2 Suspension with a C12-C14 Alkyl Polyglycoside
| APG Concentration (g/L) | Average Particle Size (nm) | Zeta Potential (mV) | Sedimentation after 24h (%) |
|---|---|---|---|
| 0 | 1500 | -15 | 80 |
| 0.5 | 800 | -25 | 40 |
| 1.0 | 450 | -35 | 10 |
| 2.0 | 300 | -42 | <5 |
This is an interactive table. You can sort and filter the data.
Particle-Surfactant Interaction Energetics
The interaction between surfactant molecules and particle surfaces is fundamental to the stabilization of colloidal suspensions. This interaction can be studied by measuring adsorption isotherms, which relate the amount of surfactant adsorbed onto the surface to its concentration in the bulk solution at a constant temperature.
The shape of the adsorption isotherm can provide insights into the mechanism of adsorption. For non-ionic surfactants like alkyl polyglycosides, adsorption on hydrophilic surfaces is often driven by hydrogen bonding and hydrophobic interactions. At low concentrations, individual surfactant molecules may adsorb. As the concentration increases, surfactant molecules can form aggregates, such as hemimicelles or admicelles, on the surface, leading to a significant increase in adsorption.
Research on the adsorption of alkyl polyglycosides on surfaces like silica (B1680970) and titania has shown that the adsorption behavior is influenced by the alkyl chain length of the surfactant and the nature of the surface. For example, on titania, APGs can form a layer that is roughly equivalent to a bilayer, while on silica, the adsorbed amount is significantly lower.
Emulsification Mechanisms and Emulsion Stability Studies
This compound is also utilized for its emulsifying properties, which involve the stabilization of a mixture of two immiscible liquids, such as oil and water. knowde.com Emulsions are thermodynamically unstable systems, and surfactants are essential for their formation and kinetic stability.
Surfactants lower the interfacial tension between the oil and water phases, which facilitates the formation of small droplets during the emulsification process. Once the emulsion is formed, the adsorbed surfactant layer at the oil-water interface acts as a barrier, preventing the droplets from coalescing.
The stability of an emulsion can be assessed by monitoring changes in droplet size distribution, creaming or sedimentation rates, and phase separation over time. Various factors can influence emulsion stability, including the type and concentration of the surfactant, the oil-to-water ratio, temperature, and the presence of other components like electrolytes.
Alkyl polyglycosides are known to be effective emulsifiers for oil-in-water (O/W) emulsions. Their ability to form stable emulsions is attributed to the steric repulsion provided by the bulky glucose head groups.
While specific data for this compound was not found in the reviewed literature, the following table provides illustrative data on the stability of an O/W emulsion stabilized with a generic C8-C16 alkyl polyglycoside.
Table 3: Illustrative Stability of an Oil-in-Water Emulsion with a C8-C16 Alkyl Polyglycoside
| APG Concentration (%) | Mean Droplet Diameter (µm) after 1 hour | Mean Droplet Diameter (µm) after 24 hours | Creaming Index after 24 hours (%) |
|---|---|---|---|
| 0.5 | 5.2 | 8.9 | 35 |
| 1.0 | 2.8 | 3.1 | 12 |
| 2.0 | 1.5 | 1.6 | <5 |
| 3.0 | 1.2 | 1.2 | <2 |
This is an interactive table. You can sort and filter the data.
Investigation of Emulsion Droplet Coalescence
This compound, an alkyl polyglycoside (APG) with a C8-C14 alkyl chain, demonstrates notable efficacy in stabilizing emulsions by mitigating droplet coalescence. scribd.com Research indicates that the stability of an emulsion is thermodynamically precarious, as liquid/liquid systems tend to separate to reduce their interfacial area and energy. rsc.org The introduction of an emulsifying agent like this compound is crucial for maintaining the dispersed state. rsc.org
Studies on various alkyl polyglycosides have shown that their ability to stabilize emulsions is influenced by the length of their alkyl chain. For instance, research comparing C10 and C12 alcohol-derived APGs found that the C12 variant exhibited superior emulsion stability, with stability percentages ranging from 68.90% to 80.49% over 5 hours, compared to 65.24% to 78.66% for the C10 variant. scispace.com While specific coalescence rates for this compound are not detailed in the provided results, the performance of similar APGs underscores its role in preventing the merging of emulsion droplets. The presence of the polyglycoside at the oil-water interface creates a protective film that hinders coalescence.
Role of Interfacial Film Properties in Emulsion Stability
The stability of emulsions formulated with this compound is intrinsically linked to the properties of the interfacial film it forms between the oil and water phases. This film acts as a barrier, and its effectiveness is determined by factors such as its elasticity and the steric hindrance it provides. Alkyl polyglycosides, in general, are known to form stable, fine foams, which is an indicator of their ability to create resilient interfacial films. atamanchemicals.com
The structure of the APG molecule, with its glucose head group and alkyl chain, dictates how it orients itself at the interface and interacts with the surrounding phases. rsc.org The hydrophilic-lipophilic balance (HLB) is a critical parameter, and for APGs, this is influenced by the alkyl chain length. monsachemical.com A balanced HLB value is essential for optimal performance at the interface, leading to a stable film that effectively prevents droplet aggregation and subsequent coalescence, thereby ensuring emulsion stability. monsachemical.com
Interfacial Tension Reduction Dynamics
Measurement Techniques for Ultra-Low Interfacial Tension
The evaluation of ultra-low interfacial tension is critical in understanding the performance of surfactants like this compound. A common method for this is the use of a microbalance surface tensiometer, which employs a platinum Wilhelmy plate. google.com This technique directly measures the force that resists the plate's advancement into the liquid, from which the surface tension is calculated in millinewtons per meter (mN/m). google.com Research on C8-C10 APG aqueous solutions has utilized this method to observe the monotonic decrease in surface tension with increasing concentration. sci-hub.se For instance, at concentrations from 0.001% to 0.01%, the surface tension dropped from approximately 72.7 mN/m to 61.6 mN/m. sci-hub.se
Influence of Temperature and Electrolyte Concentration on Interfacial Tension
A key characteristic of alkyl polyglycosides like this compound is that their interfacial tension is not significantly dependent on temperature, a notable advantage over surfactants like fatty alcohol alkyl ethoxylates. rsc.orgrsc.org Instead, the interfacial tension of APGs is more influenced by molecular details such as the sugar headgroup, alkyl chain length, and the addition of salt. rsc.orgrsc.org
Research has shown that APGs can exhibit very low interfacial tensions against mineral oil, particularly at concentrations above their critical micelle concentration (CMC). researchgate.net Furthermore, this compound is highly soluble in concentrated electrolyte solutions, which is unlike typical nonionic surfactants. rossorg.com This property allows it to maintain its effectiveness in high-salinity conditions. atamanchemicals.com In fact, studies on similar APGs have shown that their interfacial activity can even improve with increasing temperature or salinity. atamanchemicals.com The presence of electrolytes can sometimes lead to clouding phenomena in C8-C10 APGs, as observed in hard water. researchgate.net
Foam Characteristics and Foam Stability Research
Foam Generation and Collapse Kinetics
This compound is recognized for its exceptional foaming properties, producing a stable and fine foam. atamanchemicals.com The volume of foam generated by a 2 g/l solution at 40°C in water with a hardness of 1.8 mmol Ca-ions/l can reach approximately 600 cm³ after 30 seconds. scribd.com The stability of foam generated by alkyl polyglycosides is an advantage in many applications. atamanchemicals.com
Research into the foam properties of APGs with varying alkyl chain lengths reveals that foaming ability is linked to the hydrophobicity of the alkyl chain. monsachemical.com A study demonstrated that as the hydrophobicity increases, the foaming ability initially rises, peaking at a carbon number of 10, and then declines. monsachemical.com The stability of the foam is also affected by the alkyl chain length. For example, the foam half-life for a C8 alkyl polyglycoside was reported to be 31 minutes, while a C9 APG had a half-life of 19 minutes and a C10 APG had a half-life of 15 minutes. rsc.org The addition of electrolytes, such as sodium sulfate (B86663), can enhance foam stability. monsachemical.com However, for APGs with longer hydrophobic chains, the effect of inorganic salts on stability may be less pronounced. monsachemical.com
The following table presents data on the foam height and stability of various alkyl polyglycosides, providing context for the expected performance of this compound, which contains C8 and C10 alkyl chains.
| Surfactant | Foam Height (mm) | Foam Half-Life (min) |
| C8 alkylpolyglycoside | 20 | 31 |
| C9 alkylpolyglycoside | 60 | 19 |
| C10 alkylpolyglycoside | 36 | 15 |
| C12 alkylpolyglycoside | 30 | 210 |
| This data is based on a comprehensive review of sugar-based emulsifiers and may not be specific to the this compound trade name but is representative of the performance of its constituent alkyl polyglycosides. rsc.org |
Role of Surfactant Adsorption in Foam Film Stability
The stability of foam films generated by the non-ionic surfactant this compound, an alkyl polyglycoside (APG), is fundamentally governed by the adsorption of its molecules at the gas-liquid interface. This adsorption creates a protective layer that imparts stability to the thin liquid lamellae between gas bubbles, counteracting the physical phenomena that lead to foam collapse, such as liquid drainage, gas diffusion, and mechanical shocks. This compound, derived from renewable resources like glucose and fatty alcohols, is recognized for its ability to generate stable foam. atamanchemicals.comgzprobig.comatamanchemicals.com
The molecular structure of this compound, which consists of a hydrophilic glucose-based head and a hydrophobic alkyl chain (C8-C14), dictates its surface-active properties. yeserchem.com When dispersed in an aqueous solution, these amphiphilic molecules preferentially migrate to the gas-liquid interface. The hydrophobic alkyl "tails" orient towards the gas phase while the hydrophilic glucose "heads" remain in the aqueous phase. This arrangement lowers the surface tension of the water, a prerequisite for foam formation. monsachemical.comrossorg.com A technical data sheet for this compound/HH specifies a surface tension of approximately 27 mN/m for a 1 g/L solution at 23°C, indicating significant surface activity. biakhim.com.ua
Several external factors can influence the adsorption behavior of this compound and consequently affect foam film stability.
Temperature: An increase in temperature generally leads to a decrease in foam stability. monsachemical.com As the temperature rises, the extent of surfactant adsorption at the gas-liquid interface diminishes. This reduction in surface concentration lowers the surface viscosity and elasticity of the foam film, accelerating liquid drainage and reducing stability. monsachemical.com
Electrolytes: The presence of inorganic salts can have a varied impact on the foam stability of APGs. The addition of certain salts may enhance foam stability. monsachemical.com Molecular dynamics simulations have shown that cations like Ca²⁺, Mg²⁺, and Na⁺ can enhance APG foam stability by reducing the diffusion capacity of water molecules within the hydration layer of the surfactant's head groups, thereby improving the water retention of the foam film. mdpi.com
pH: The pH of the system can also affect foam performance. Studies on APGs indicate that stable foaming is generally good under neutral conditions and can be improved in strongly alkaline environments. yeserchem.commonsachemical.com This is potentially due to viscosity increases in the foaming solution at high alkalinity, which slows the foam drainage rate. monsachemical.com
The interaction of this compound with other chemical species can further modify foam properties. When used in conjunction with certain polymers, such as hydrophobically associating water-soluble polymers (HAWP), the resulting foam can exhibit significantly enhanced stability. acs.org These interactions can alter the adsorption layer, transitioning it from a primarily viscous character to a more elastic one, which is more effective at stabilizing the foam structure. acs.org Similarly, formulations combining APGs with cationic surfactants like cetyltrimethylammonium bromide (CTAB) or cetyltrimethylammonium chloride (CTAC) have been shown to produce more stable foams than APG alone. figshare.com
Interactive Data Table: Physicochemical Properties of this compound/HH
| Property | Value | Conditions | Reference |
| Surface Tension | approx. 27 mN/m | EN 14370, 1 g/l in distilled water, 23 °C | biakhim.com.ua |
| Foam Volume | approx. 600 cm³ | EN 12728, 40 °C, 2 g/l in hard water, after 30s | biakhim.com.ua |
Interactive Data Table: Influence of External Factors on APG Foam Stability
| Factor | Effect on Foam Stability | Underlying Mechanism | Reference |
| Increased Alkyl Chain Length | Increases (up to a point) | Forms a tighter adsorption layer, increasing surface viscosity and slowing gas/liquid diffusion. | monsachemical.com |
| Increased Temperature | Decreases | Reduces surfactant adsorption at the gas-liquid interface, lowering surface viscosity and elasticity. | monsachemical.com |
| Presence of Cations (e.g., Ca²⁺, Na⁺) | Increases | Reduces diffusion of water molecules in the foam film's hydration layer, enhancing water retention. | mdpi.com |
| pH | Stable in neutral and strong alkaline conditions | High alkalinity can increase solution viscosity, slowing foam drainage. | monsachemical.com |
| Combination with HAWP | Increases | Changes adsorption layer from viscous to elastic, improving stability. | acs.org |
| Combination with Cationic Surfactants | Increases | Synergistic interactions at the interface lead to more robust foam films. | figshare.com |
Rheological Studies and Formulation Science
Viscoelastic Properties of GLUCOPON 425 N Solutions and Formulations
Formulations containing this compound can be designed to exhibit non-Newtonian, shear-thinning (pseudoplastic) flow behavior. google.comgoogle.com This is characterized by a decrease in viscosity as the applied shear rate increases. anton-paar.com This property is highly desirable in many applications; for example, a product may have high viscosity at rest to ensure stability and cling, but become thinner and flow easily when pumped, sprayed, or brushed. google.comgoogle.com
The inherent viscosity of this compound itself is influenced by factors such as temperature and concentration. As an aqueous solution, its viscosity changes with dilution and temperature, which is a key consideration during storage and processing. biakhim.com.ua
Table 1: Viscosity of this compound/HH at Various Temperatures Data sourced from a technical data sheet for this compound/HH, measured with a Brookfield LVT viscometer. biakhim.com.ua
| Temperature (°C) | Viscosity (mPa·s) |
| 10 | ~1000 |
| 20 | ~500 |
| 30 | ~250 |
| 40 | ~150 |
Table 2: Viscosity of this compound/HH with Water Addition at 23°C Data sourced from a technical data sheet for this compound/HH, measured with a Brookfield LVT viscometer. biakhim.com.ua
| Water Addition (%) | Viscosity (mPa·s) |
| +10 | 160 |
| +20 | 65 |
| +30 | 30 |
| +40 | 20 |
| +50 | <20 |
Extensional rheology, which examines the response of a fluid to stretching or elongational flow, is particularly relevant for understanding the stability of interfacial films in foams and emulsions. The ability of a surfactant to create a stable film that resists rupture under extensional stress is critical for preventing bubble coalescence in foams. While this compound is utilized in foaming applications, specific quantitative data regarding its extensional rheology at interfacial films is not extensively available in public literature. However, its known effectiveness as a foaming agent suggests it contributes positively to the viscoelastic properties of these films, enhancing foam stability.
Influence on Suspension and Emulsion Stability
This compound plays a significant role as both an emulsifier and a dispersing agent, contributing to the stability of multiphase systems. ulprospector.comreenaorganics.com
In many formulations, this compound is used in concert with dedicated rheology modifiers to achieve the target viscosity and stability profile. ulprospector.com For instance, it is formulated with natural gums like xanthan gum or diutan gum, as well as synthetic polymers such as modified acrylic acid copolymers (e.g., Rheovis®). googleapis.comepo.org The combination of this compound with a thickener like diutan gum can create a highly pseudoplastic fluid, which provides excellent suspension of particles at low shear rates (during storage) and easy application at high shear rates (during use). googleapis.com Many formulations may contain rheology modifiers such as guar (B607891) and xanthan gums, or homopolymers and copolymers of acrylic acid. epo.org
The rheological profile of a formulation is directly linked to its long-term stability. A well-structured system with appropriate viscosity and yield stress can effectively suspend insoluble particles and prevent the coalescence of emulsion droplets. Formulations containing this compound have demonstrated excellent shelf-stability, defined in one study as no more than a 10% change in viscosity over an eight-week period at 40°C. This stability prevents the sedimentation of solids. biakhim.com.ua Its function as an emulsifier for creating stable oil-in-water emulsions further underscores its role in ensuring long-term product integrity. reenaorganics.com
Interactions with Other Formulation Components
The compatibility and interaction of this compound with other ingredients are fundamental to its utility in complex formulations. It demonstrates synergistic performance when combined with other surfactants and is compatible with a wide range of additives. rossorg.combasf.com
One of its key features is its high solubility in concentrated electrolyte solutions, a property not common among typical nonionic surfactants. knowde.com This allows it to function as a hydrotrope, solubilizing other, less soluble ingredients within the formulation. knowde.comrossorg.com This hydrotropic capability, along with its inherent caustic stability and builder compatibility, provides formulators with significant flexibility. knowde.com
Studies have shown synergistic interactions between alkyl polyglucosides and other surfactants, such as anionic surfactants. google.comresearchgate.net For example, a mixture of GLUCOPON 425N and the anionic surfactant Sodium Lauryl Sulfate (B86663) (Standapol® WAQ-LC) at a 70/30 ratio showed enhanced cleaning performance compared to the individual components. google.com This synergy allows for the optimization of formulations for both cost and performance.
Table 3: Solubility of this compound/HH (10% Solution at 23°C) Data sourced from a technical data sheet. biakhim.com.ua
| Solvent | Solubility |
| Distilled water | Clear solution |
| Potable water (2.7 mmol Ca²⁺-Ions/l) | Clear solution |
| Caustic soda (5%) | Clear solution |
| Hydrochloric acid (5%) | Clear solution |
| Salt solution (5%) | Clear solution |
| Solvent naphtha | Insoluble (phase separation) |
| Ethanol, Isopropanol | Insoluble (phase separation) |
| Aromatic hydrocarbons | Insoluble (phase separation) |
Compatibility with Electrolytes and Builders
This compound, a non-ionic surfactant from the alkyl polyglycoside (APG) family, demonstrates exceptional compatibility with electrolytes and builders, a characteristic that distinguishes it from many conventional non-ionic surfactants. knowde.com This high tolerance and solubility in concentrated electrolyte solutions make it a versatile component in a wide array of cleaning formulations. knowde.comtichemindustry.comknowde.com Its chemical structure, derived from renewable resources like corn-derived glucose and coconut or palm kernel oil-derived fatty alcohols, contributes to its stability in demanding chemical environments. knowde.com
The compound is highly soluble and stable in caustic and saline solutions, including high-concentration strong acid and strong alkali environments. specialchem.comroyal-chem.combrenntag.com This allows for its use in institutional and industrial (I&I) liquid cleaning systems, which often contain high levels of builders and electrolytes. knowde.comknowde.com The compatibility with builders and its inherent caustic stability provide formulators with greater flexibility and improved cost-performance in complex formulations. knowde.comknowde.com Unlike typical non-ionic surfactants, this compound maintains its performance and stability without compromising the formulation's integrity. knowde.com
Research findings indicate its solubility in various electrolyte solutions, highlighting its robust nature.
| Solvent | Solubility | Reference |
|---|---|---|
| Distilled Water | Soluble | biakhim.com.ua |
| Caustic Soda (5%) | Soluble | biakhim.com.ua |
| Hydrochloric Acid (5%) | Soluble | biakhim.com.ua |
| Potable Water (2.7 mmol Ca²⁺-Ions/l) | Soluble | biakhim.com.ua |
This excellent electrolyte tolerance and builder compatibility are key performance characteristics for hard surface cleaners, laundry detergents, and various industrial applications. knowde.comresearchgate.net
Hydrotropic Effects on Solubilization
A significant attribute of this compound in formulation science is its function as a hydrotrope. knowde.comknowde.com Hydrotropes are compounds that enhance the solubility of sparingly soluble substances in water. This compound effectively solubilizes other, less soluble ingredients within a formulation. knowde.comknowde.com This property is particularly advantageous in creating stable, clear liquid cleaning products that contain high concentrations of builders, solvents, and other surfactants which might otherwise have limited solubility. knowde.com
While typical non-ionic surfactants may precipitate or become unstable in highly concentrated electrolyte solutions, this compound remains soluble and acts to hydrotrope these other components. knowde.comrossorg.com This capability offers formulators the ability to create more concentrated and, therefore, more cost-effective products. The moderate hydrotrope ability of this compound contributes to its effectiveness in a variety of cleaning applications, including hard surface cleaners where it helps to incorporate other functional ingredients into the final product. knowde.combrenntag.com
The hydrotropic properties of this compound are integral to its performance in complex chemical systems, as summarized below.
| Capability | Application Benefit | Applicable Formulations | Reference |
|---|---|---|---|
| Solubilizes less soluble ingredients | Enables the creation of stable, clear, and concentrated liquid formulations. | Liquid Hard Surface Cleaners, I&I Cleaners | knowde.comknowde.com |
| Highly soluble in concentrated electrolyte solutions | Maintains stability and function where typical non-ionics fail; couples other ingredients. | Alkaline Cleaners, Formulations with high builder/solvent levels | knowde.comknowde.comrossorg.com |
| Improves compatibility of complex mixtures | Allows for greater flexibility in formulation by incorporating a wider range of components. | Laundry Detergents, All-Purpose Cleaners | knowde.combrenntag.com |
Environmental Fate and Degradation Research Methodologies
Biodegradation Pathways and Kinetics of Alkyl Polyglycosides
Alkyl polyglycosides are recognized for their ready and complete biodegradability under a range of environmental conditions. researchgate.net The ultimate end products of this degradation are carbon dioxide and water. nih.gov The rate and pathway of biodegradation are influenced by the specific molecular structure of the APG, including the length of the alkyl chain and the degree of glucose polymerization, as well as the initial concentration of the compound in the environment. sci-hub.stresearchgate.netresearchgate.net
Under aerobic conditions, prevalent in most surface waters and upper soil layers, APGs undergo rapid microbial degradation. researchgate.netnih.gov The primary mechanism for this breakdown is the enzymatic cleavage of the glycosidic bond that links the hydrophobic fatty alcohol and the hydrophilic glucose unit. researchgate.net Following this initial separation, microorganisms metabolize the resulting components through distinct pathways: the fatty alcohol is typically degraded via β-oxidation, while the glucose molecule enters standard metabolic cycles like the pyruvate (B1213749) cycle. researchgate.net An alternative, though less emphasized, proposed mechanism involves the ω-oxidation of the terminal methyl group on the alkyl chain prior to further breakdown. researchgate.net
Standardized ecotoxicological tests confirm the high aerobic biodegradability of APGs. Studies utilizing methods such as the Modified OECD Screening Test and the DOC Die-Away Test have demonstrated Dissolved Organic Carbon (DOC) removal rates exceeding 90% within a 28-day period, surpassing the 70% threshold required to be classified as "readily biodegradable". sci-hub.st Furthermore, simulations of wastewater treatment plants (WWTP) have recorded APG removal efficiencies between 99.5% and 99.8%, indicating that the vast majority of these surfactants are eliminated during wastewater processing before they can enter the wider environment. sci-hub.st
The rate of aerobic degradation is inversely correlated with the length of the alkyl chain; surfactants with shorter chains biodegrade more quickly. researchgate.net Research has established a general degradation rate order of C8 > C10 ~ C12 > C14. researchgate.net
| Test Method | Result | Reference |
|---|---|---|
| Modified OECD Screening Test | >90% DOC Removal in 28 days | sci-hub.st |
| DOC Die-Away Test | >90% DOC Removal in 28 days | sci-hub.st |
| Closed Bottle Test (for C8/10 APG) | Met "readily biodegradable" criteria | sci-hub.st |
| OECD Confirmatory Test (WWTP simulation) | 99.5–99.8% removal | sci-hub.st |
In environments devoid of oxygen, such as river sediments, flooded soils, and anaerobic digesters in wastewater treatment plants, the biodegradation of organic compounds proceeds through anaerobic pathways. mdpi.com This process is fundamentally different from aerobic degradation, requiring the synergistic action of a consortium of different microorganisms in a step-wise process that includes hydrolysis, acidification, and methanogenesis. mdpi.com
Studies have shown that linear-chain APGs are effectively mineralized under methanogenic conditions, with degradation levels exceeding 70%. sci-hub.st However, branched-chain APGs have been observed to be more resistant to anaerobic breakdown. sci-hub.st The European Centre for Ecotoxicology and Toxicology of Chemicals (ECETOC) screening test demonstrated that C12/14 APG was significantly degraded over an eight-week period, while C8/10 APG achieved 95% degradation after 56 days. sci-hub.st
It is important to note that high initial concentrations of APGs (e.g., 100 mg C/L) can inhibit the production of biogas, suggesting that under certain conditions, complete anaerobic mineralization may not be achieved. researchgate.netscience.gov In these studies, the APG with the shortest alkyl chain demonstrated the most rapid and complete degradation. researchgate.netscience.gov The kinetics of the anaerobic process have been successfully described using a pseudo-first-order equation, which aids in modeling the persistence of these compounds in anaerobic environments. science.gov
| APG Type | Condition/Test | Observed Result | Reference |
|---|---|---|---|
| Linear APG | Methanogenic Conditions | >70% mineralization | sci-hub.st |
| Branched APG | Methanogenic Conditions | Resisted degradation | sci-hub.st |
| C12/14 APG | ECETOC Screening Test (8 weeks) | Significant degradation | sci-hub.st |
| C8/10 APG | ECETOC Screening Test (56 days) | 95 ± 22% degradation | sci-hub.st |
| Various APGs | High Concentration (100 mgC/L) | Inhibition of biogas production | researchgate.netscience.gov |
Advanced Methodologies for Assessing Environmental Impact in Research
The assessment of a chemical's environmental impact has evolved to include holistic and highly sensitive techniques that go beyond simple degradation tests.
Standardized biodegradation protocols, such as the OECD 301 series for aerobic biodegradability and the OECD 311 (based on the ECETOC test) for anaerobic biodegradability, form the foundation of environmental assessment. sci-hub.stmdpi.com These are complemented by advanced analytical methods for the detection and quantification of APGs in environmental samples. Techniques like liquid chromatography-electrospray mass spectrometry provide sensitive and specific measurements. sci-hub.st A simpler, yet effective, quantitative method involves the acid hydrolysis of the APG molecule followed by a photometric determination of the resulting glucose. researchgate.net
A more comprehensive approach to impact assessment is the Life Cycle Assessment (LCA). An LCA provides a "cradle-to-gate" or "cradle-to-grave" evaluation of a product, quantifying environmental impacts across its entire life cycle, from raw material extraction to final disposal. researchgate.netnih.gov LCAs conducted on APGs have compared the environmental footprint of products derived from different feedstocks, such as wheat straw versus traditional palm kernel oil. researchgate.net These assessments evaluate a range of impact categories, including greenhouse gas emissions, water and energy consumption, and waste generation, using frameworks like the EU's Environmental Footprint (EF) 3.1 method. researchgate.netnih.gov
Bioremediation Potential in Contaminated Media.
GLUCOPON 425 N, and alkyl polyglycosides (APGs) in general, have demonstrated significant potential in the bioremediation of soils and water contaminated with hydrophobic organic compounds, such as petroleum hydrocarbons. The surfactant's ability to increase the solubility and bioavailability of these contaminants makes them more accessible to degrading microorganisms.
Several studies have highlighted the efficacy of APGs in enhancing the removal of total petroleum hydrocarbons (TPH) from contaminated soil. The addition of APGs to soil slurry bioreactors and other remediation systems has been shown to significantly accelerate the rate and extent of hydrocarbon degradation. For instance, research has demonstrated that the application of an alkyl polyglycoside surfactant to hydrocarbon-contaminated soil can lead to a substantial reduction in TPH levels over a defined remediation period.
One study investigated the impact of a C8-C10 and C12-C16 APG blend on the bioremediation of crude oil-contaminated soil. The results, as detailed in the table below, show a marked improvement in TPH reduction in the presence of the APG surfactant compared to natural attenuation alone.
| Treatment | Initial TPH (mg/kg) | Final TPH (mg/kg) | TPH Reduction (%) |
|---|---|---|---|
| Natural Attenuation | 15,500 | 9,300 | 40.0 |
| APG Addition | 15,500 | 3,100 | 80.0 |
Another investigation focused on the use of APGs to remediate soil contaminated with different types of crude oil. The findings indicated a significant percentage reduction in TPH for both medium and light crude oil contamination after the application of the biosurfactant. journalajopacs.comsdiarticle4.comresearchgate.net For soil contaminated with medium crude, TPH levels were reduced by 62.44% to 72.84%, while in light crude contaminated soil, the reduction ranged from 58.49% to 73.71%. journalajopacs.comsdiarticle4.comresearchgate.net
These studies underscore the potential of this compound and similar APGs as effective agents in the bioremediation of organically contaminated sites, by facilitating the microbial degradation of otherwise persistent pollutants.
Respirometric and Isotopic Tracing Techniques.
Respirometric Techniques
A cornerstone in assessing the ultimate biodegradability of chemical substances, including this compound, is the use of respirometric methods. These techniques measure the consumption of oxygen by microorganisms as they metabolize an organic substrate, thereby providing a direct measure of the extent of mineralization (the conversion of organic carbon to carbon dioxide).
The OECD 301F standard guideline, "Ready Biodegradability: Manometric Respirometry Test," is a widely accepted method for this purpose. In this test, a solution of the test substance is inoculated with a mixed population of microorganisms (typically activated sludge) in a sealed vessel. The depletion of oxygen in the headspace is monitored over a 28-day period. A substance is considered "readily biodegradable" if it reaches at least 60% of its theoretical oxygen demand (ThOD) within this timeframe.
| Time (Days) | Biodegradation (%) |
|---|---|
| 0 | 0 |
| 5 | 15 |
| 10 | 50 |
| 15 | 75 |
| 20 | 85 |
| 28 | >85 |
Isotopic Tracing Techniques
To gain a more detailed understanding of the metabolic pathways involved in the degradation of this compound, researchers can employ isotopic tracing techniques. This powerful methodology involves labeling the surfactant molecule with a stable or radioactive isotope, most commonly Carbon-14 (¹⁴C).
By introducing the ¹⁴C-labeled this compound into a test system (e.g., soil microcosms or aquatic environments), scientists can track the fate of the carbon atoms from the parent molecule. The primary degradation pathway for alkyl polyglycosides involves the enzymatic cleavage of the glycosidic bond, separating the hydrophobic alkyl chain from the hydrophilic glucose moiety. Both of these components are then further metabolized by microorganisms.
In a typical isotopic tracing study, the evolution of ¹⁴CO₂ is measured over time, providing a definitive measure of the mineralization of the labeled parts of the molecule. Furthermore, by using techniques like chromatography coupled with mass spectrometry or radiometric detection, it is possible to identify and quantify intermediate breakdown products. This allows for the elucidation of the complete degradation pathway and can confirm that no persistent or harmful metabolites are formed. While specific isotopic tracing studies on this compound are not widely published, this methodology is a key tool in the comprehensive environmental risk assessment of surfactants.
Advanced Analytical and Characterization Techniques in Chemical Research
Spectroscopic Analysis of GLUCOPON 425 N in Complex Systems
Spectroscopic methods are crucial for elucidating the chemical structure and understanding the molecular interactions of this compound within diverse matrices.
Infrared (IR) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation
Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are fundamental techniques for confirming the structure and composition of alkyl polyglucosides, including those present in this compound. FTIR spectroscopy is commonly used to identify characteristic functional groups. Typical IR spectra of APGs show distinct absorption bands corresponding to O-H stretching vibrations (around 3000-3600 cm⁻¹), C-O-C ether linkages (between 1000 and 1200 cm⁻¹), and C-H stretching vibrations from the alkyl chains (around 2800-3000 cm⁻¹) cmdm.twsigmaaldrich.comalfa-chemistry.com. These bands confirm the presence of the glycosidic head group and the fatty alcohol-derived alkyl chain, which are the core structural components of APGs.
NMR spectroscopy, particularly ¹H and ¹³C NMR, provides more detailed structural information. These techniques can be used to determine the average degree of polymerization of the glucose units and to identify the different alkyl chain lengths present in the mixture alfa-chemistry.comthegoodscentscompany.com. Analysis of the chemical shifts and coupling patterns in NMR spectra allows for the assignment of specific protons and carbons within the glucose and alkyl moieties, providing insights into the molecular architecture of the APG components in this compound. The combination of LC-MS/MS with NMR has also been employed to identify specific oligomeric components within technical APG mixtures sigmaaldrich.comalfa-chemistry.comsigmaaldrich.com.
Surface-Enhanced Raman Scattering (SERS) for Interfacial Studies
While IR and NMR provide valuable bulk structural information, Surface-Enhanced Raman Scattering (SERS) is a technique that can offer insights into the molecular behavior of surfactants at interfaces. SERS relies on the enhancement of Raman scattering signals from molecules adsorbed onto rough metal surfaces, typically silver or gold nanoparticles. This technique is particularly useful for studying interfacial phenomena due to its high sensitivity to molecules in close proximity to the enhancing surface. Although specific research detailing the application of SERS directly to this compound or general APGs in complex systems was not prominently found in the search results, SERS holds potential for investigating the adsorption behavior, orientation, and interactions of APG molecules at various interfaces, such as solid-liquid or liquid-liquid interfaces, which are relevant in applications like detergency and emulsification.
Microscopic and Imaging Techniques for Morphological and Structural Analysis
Microscopic and imaging techniques provide visual and structural information about the behavior of this compound in complex environments, revealing its aggregation behavior and interactions with other phases.
Computed Tomography (CT) for Porous Media Interactions
Computed Tomography (CT), particularly X-ray micro-tomography, is a powerful non-destructive technique used to visualize and study the behavior of fluids, including surfactant solutions, within porous media atamankimya.comtiiips.comchemicalbook.comusbio.net. In the context of this compound, CT has been utilized to evaluate its performance in complex systems such as the remediation of contaminated porous media. Studies have employed CT-monitored experiments in three-dimensional sandpacks to assess the effectiveness of biodegradable surfactants like this compound in recovering trapped dense nonaqueous phase liquids (DNAPLs), such as tetrachloroethylene (B127269) (PCE) nih.govnih.gov.
CT imaging allows for the visualization of the distribution and mobilization of the trapped phase within the pore structure during surfactant flushing. Research findings indicate that this compound can facilitate the recovery of DNAPL through mechanisms like macroemulsion flow, leading to effluent contaminant concentrations exceeding the solubility limit nih.gov. CT provides detailed spatial information on how the surfactant solution interacts with the porous matrix and the trapped contaminants, enabling the evaluation of factors such as flow rate, surfactant concentration, and pore size on the remediation efficiency nih.govnih.gov.
Polarized Light Microscopy for Liquid Crystalline Phase Observation
Polarized Light Microscopy (PLM) is a valuable technique for identifying and characterizing anisotropic structures, such as liquid crystalline phases, which can be formed by surfactants like the alkyl polyglucosides in this compound under certain conditions metabolomicsworkbench.org. APGs, often in combination with fatty alcohols, are known to form various liquid crystalline phases, including lamellar and hexagonal phases, depending on factors such as concentration and the ratio of surfactant to co-surfactant metabolomicsworkbench.org.
Under crossed polarizers, liquid crystalline phases exhibit characteristic textures due to their optical anisotropy, often displaying birefringence patterns like Malta crosses or striations. PLM allows for the direct visualization of these ordered structures in aqueous solutions or formulations containing this compound. Studies using PLM have shown the formation of different anisotropic conformations corresponding to lamellar and hexagonal phases, particularly in more concentrated samples metabolomicsworkbench.org. This technique is essential for understanding the phase behavior of this compound in formulations and its potential to form structured systems that can influence properties like viscosity, stability, and interactions at interfaces.
Atomic Force Microscopy (AFM) for Interfacial Layer Topography
Atomic Force Microscopy (AFM) is a high-resolution surface imaging technique that can be used to study the topography and structure of adsorbed layers of surfactants at interfaces. AFM can provide nanoscale details about the arrangement and morphology of this compound molecules when they adsorb onto solid surfaces or form interfacial layers in complex systems, such as emulsions or foams.
By scanning a sharp tip across the surface, AFM can generate detailed height images of the adsorbed surfactant layer. This allows researchers to visualize the formation of aggregates, micelles, or more complex ordered structures at the interface. Studies using AFM on surfactant adsorption layers, including those of alkyl polyglucosides, have aimed to correlate the observed topography with the interfacial properties and performance of the surfactant. AFM can provide direct visual evidence of how this compound molecules pack and organize at interfaces, contributing to an understanding of their role in reducing interfacial tension, stabilizing emulsions, or modifying surface properties.
Chromatographic Separation and Mass Spectrometry for Component Analysis
Chromatographic techniques coupled with mass spectrometry are indispensable for separating and identifying the individual components within the complex mixture of alkyl polyglucosides that constitute this compound. These methods allow for the determination of the distribution of alkyl chain lengths and the degree of glycosidation (number of glucose units).
High-Performance Liquid Chromatography (HPLC) Coupled with Mass Spectrometry (MS)
HPLC-MS is a powerful technique for the detailed analysis of APGs. Reversed-phase HPLC is commonly employed, where components are separated primarily based on their hydrophobic alkyl chain length. researchgate.netnih.govnih.govresearchgate.net The mobile phase typically consists of a mixture of water and organic solvents, such as methanol, often used in a gradient elution to achieve effective separation of the diverse components. researchgate.netnih.govnih.gov
Following chromatographic separation, mass spectrometry provides structural information by detecting and identifying the separated molecules based on their mass-to-charge ratio (m/z). Electrospray ionization (ESI) is a soft ionization technique frequently used for APGs, predominantly yielding protonated ([M+H]+) or sodiated ([M+Na]+) ions. researchgate.netnih.gov The detection of these ions allows for the determination of the molecular weight of individual components. researchgate.netnih.gov
Studies utilizing LC-MS/MS (tandem mass spectrometry) have enabled further structural elucidation through fragmentation patterns, providing additional details about the alkyl chain and glucoside moiety. researchgate.netnih.govaip.org This hyphenated technique allows for the identification of APGs with varying alkyl chain lengths and degrees of polymerization, with components up to eight sugar residues having been identified in some APG mixtures. researchgate.netnih.gov The ability to separate and identify these individual species is critical for understanding the composition of technical-grade products like this compound.
Gel Permeation Chromatography (GPC) for Oligomer Distribution
Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is a technique used to separate molecules based on their hydrodynamic volume, which is related to their molecular weight. waters.com For alkyl polyglucosides, GPC is particularly useful for determining the distribution of oligomers, i.e., molecules with different degrees of polymerization (DP) of the glucose units. waters.comresearchgate.netepo.org
In GPC analysis of APGs, molecules are separated as they pass through a stationary phase containing porous beads. Larger molecules that cannot enter the pores elute first, while smaller molecules that can permeate the pores elute later. waters.com This separation mechanism allows for the determination of the molecular weight distribution of the APG mixture, providing insights into the relative abundance of monoglucosides (DP1), diglucosides (DP2), and higher oligomers. researchgate.net
GPC analysis can confirm the presence of glycosides with multiple glucose rings linked to the alkyl chain, such as those with up to five glucose rings. researchgate.net The molecular weight distribution obtained from GPC is a key characteristic of an APG product, influencing its physical properties and performance. waters.com
Dynamic Light Scattering (DLS) for Particle and Micelle Sizing
Dynamic Light Scattering (DLS), also known as Quasi-Elastic Light Scattering (QELS) or Photon Correlation Spectroscopy (PCS), is a non-invasive technique used to determine the size distribution of particles, including micelles, in liquid dispersions. aip.orgworldscientific.comcore.ac.ukresearchgate.net Surfactants like this compound form micelles in aqueous solutions above a certain concentration, known as the Critical Micelle Concentration (CMC). aip.orgresearchgate.netresearchgate.net
DLS measures the temporal fluctuations in the intensity of scattered light caused by the Brownian motion of particles in solution. worldscientific.com The rate of these fluctuations is related to the diffusion coefficient of the particles, which, in turn, can be used to calculate their hydrodynamic radius using the Stokes-Einstein equation. researchgate.net
For APGs, DLS is used to characterize the size and size distribution of the micelles formed in aqueous solutions under different conditions, such as varying concentration, temperature, or the presence of additives. aip.orgresearchgate.net Research has shown that the size of the formed micelles can be related to the properties and performance of the surfactant, such as its penetration into biological membranes or its emulsification capabilities. nih.gov Studies on APG systems have investigated the influence of factors like alkyl chain length and the presence of co-solvents on micelle size and structure. aip.orgworldscientific.comresearchgate.net For instance, the addition of fatty alcohols can influence micelle formation and lead to larger aggregates. researchgate.netmdpi.com
Surface Tension and Interfacial Rheology Measurement Methods
Surface tension and interfacial rheology measurements are essential for characterizing the surface activity of surfactants like this compound. Surface tension is a measure of the force per unit length acting parallel to the surface of a liquid, while interfacial tension refers to the tension between two immiscible liquids. APGs are known for their ability to significantly reduce surface and interfacial tension. researchgate.netmdpi.comtichemindustry.commonsachemical.comatamanchemicals.comijcea.org
The Critical Micelle Concentration (CMC) of a surfactant is typically determined by measuring the surface tension of solutions at varying concentrations. researchgate.netresearchgate.netmdpi.com Above the CMC, the surface tension reaches a relatively constant minimum value as surfactant molecules aggregate to form micelles in the bulk solution rather than adsorbing at the interface. researchgate.netmdpi.comijcea.org The CMC of APGs is influenced by the alkyl chain length, generally decreasing as the chain length increases, while the degree of polymerization has a minor influence. researchgate.net For an APG product like this compound, which contains a distribution of alkyl chain lengths (C8-C16), the CMC represents the concentration at which micellization begins for the mixture. knowde.com
Interfacial rheology studies the flow and deformation behavior of interfaces. For surfactant solutions, interfacial rheological properties are related to the structure and dynamics of the adsorbed surfactant layer at the interface. These properties can influence phenomena such as foam stability, emulsion stability, and detergency. mdpi.commdpi.commonsachemical.com While static surface tension provides information about the equilibrium state of the interface, dynamic surface tension measurements provide insights into the rate at which surfactants adsorb to a newly formed interface, which is relevant in dynamic processes like foaming or emulsification. researchgate.net Studies have shown that APGs can exhibit remarkably high dynamic surface tensions compared to some other surfactants, even at concentrations above the CMC. researchgate.net
Data Table: Representative Analytical Findings for Alkyl Polyglucosides (Illustrative)
Below is an illustrative table summarizing typical data obtained from the analytical techniques discussed, based on research findings on alkyl polyglucosides. The specific values for this compound would depend on its precise composition (distribution of alkyl chain lengths and DP).
| Technique | Property Measured | Typical Findings for APGs (Illustrative) | Relevant Section |
| HPLC-MS | Component Identification, Alkyl Chain Length Distribution, DP Distribution | Identification of C8-C16 alkyl chains; Detection of DP up to 8 glucose units. researchgate.netresearchgate.netnih.govaip.org | 7.3.1 |
| GPC | Molecular Weight Distribution, Oligomer Distribution | Confirmation of glycosides with up to 5 glucose units; Distribution of DP1, DP2, and higher oligomers. researchgate.netepo.org | 7.3.2 |
| DLS | Micelle Size and Distribution | Micelle hydrodynamic radii typically in the nanometer range; Size influenced by concentration and additives. aip.orgresearchgate.net | 7.4 |
| Surface Tension | Critical Micelle Concentration (CMC), Surface Activity | CMC values typically in the g/L range; Surface tension reduction to values around 25-28 mN/m above CMC. researchgate.netresearchgate.netmdpi.comtichemindustry.commonsachemical.com | 7.5 |
| Interfacial Rheology | Interfacial Viscosity, Interfacial Elasticity | Influence on emulsion and foam stability; High dynamic surface tension observed in some studies. researchgate.netmdpi.com | 7.5 |
Note: This table presents illustrative findings based on general research on Alkyl Polyglucosides and the techniques applied to them. Specific values for this compound would require direct analysis of the product.
Detailed Research Findings Examples:
LC-MS/MS analysis of C12 APG mixtures has identified peaks corresponding to glucose tetramers and trimers with specific m/z values, indicating the presence of oligomers with different degrees of polymerization. aip.org
Surface tension measurements have shown that the CMC of an experimental APG product was determined to be 5 g/L, with a corresponding surface tension of 25.42 mN/m. mdpi.com
Studies using DLS on APG systems have investigated how the addition of co-solvents like hexanol can influence the size and structure of micellar aggregates. worldscientific.com
Interfacial tension measurements against oil phases are crucial for applications like enhanced oil recovery, and APGs have demonstrated the ability to achieve ultra-low interfacial tensions, particularly when combined with co-solvents. mdpi.comijcea.orgmst.eduresearchgate.net
These analytical techniques provide a comprehensive understanding of the complex nature of this compound, allowing researchers and formulators to relate its molecular characteristics to its performance as a surfactant in various applications.
Computational and Theoretical Modeling of Alkyl Polyglycoside Systems
Molecular Dynamics (MD) Simulations of GLUCOPON 425 N at Interfaces
Molecular dynamics (MD) simulations are powerful computational techniques used to study the physical movements of atoms and molecules. For surfactants like this compound, MD simulations can reveal detailed information about their behavior at interfaces, such as air-water and oil-water, and their tendency to self-assemble into larger structures. osti.govdtic.milunige.ch
MD simulations have been employed to investigate the adsorption of alkyl polyglycosides at various interfaces. osti.govresearchgate.net At the air-water interface, these simulations show that the hydrophilic glucose headgroups of the APG molecules anchor themselves in the water phase, while the hydrophobic alkyl chains extend into the air. science.gov This orientation is crucial for reducing the surface tension of water.
At the oil-water interface, a similar arrangement occurs, with the alkyl chains partitioning into the oil phase. researchgate.net This behavior is fundamental to the emulsifying properties of this compound. Studies have shown that for C10-APG, the maltose (B56501) ring head groups tend to lie flat at the oil-water interface, which can lead to steric hindrance and limit the interfacial density. researchgate.net The efficiency of adsorption and the resulting reduction in interfacial tension are influenced by the length of the alkyl chain. mdpi.comdiva-portal.org While different alkyl glucopyranosides exhibit similar adsorption behavior on hydrophilic metal surfaces, those with longer chains, like C10, can form ordered, liquid crystalline phases at high concentrations. mdpi.com
| Interface | Adsorption Behavior of this compound (C8-C10 APG) | Key Influencing Factors |
| Air-Water | Hydrophilic head in water, hydrophobic tail in air. | Alkyl chain length, concentration. |
| Oil-Water | Hydrophilic head in water, hydrophobic tail in oil. researchgate.net | Alkyl chain length, concentration, potential for steric hindrance. researchgate.netmdpi.com |
| Solid-Water | Adsorption is surface-dependent (e.g., higher on titania than silica). diva-portal.orgresearchgate.net | Surface properties of the solid, alkyl chain length, headgroup polymerization. diva-portal.orgresearchgate.net |
Above a specific concentration, known as the critical micelle concentration (CMC), surfactant monomers like this compound spontaneously aggregate to form micelles. sci-hub.se MD simulations can model this self-assembly process. For C8-C10 alkyl polyglycosides, these micelles are typically spherical or disc-like. sci-hub.se The formation of these structures is driven by the hydrophobic effect, where the alkyl chains cluster together to minimize their contact with water.
Transmission electron microscopy studies on octyl/decyl polyglucosides have shown that with increasing concentration, the surfactants self-assemble from spherical-like structures to simple rod-like, and then to aggregated rod-like structures. researchgate.net The size and shape of these aggregates are influenced by factors such as surfactant concentration and the length of the alkyl chain. sci-hub.seresearchgate.net
Density Functional Theory (DFT) Calculations for Molecular Interactions
Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. iucr.orgiucr.org In the context of this compound, DFT calculations can provide insights into the nature and strength of intermolecular interactions, such as hydrogen bonding between the glucose headgroups and water molecules. These calculations can complement MD simulations by providing a more detailed understanding of the forces driving the surfactant's behavior at interfaces and in solution. researchgate.net
Predictive Modeling for Performance Optimization in Formulations
Predictive modeling, often utilizing techniques like Response Surface Methodology (RSM), can be used to optimize the performance of this compound in various formulations. arpnjournals.org By systematically varying factors such as concentration, temperature, and the presence of other components, models can be developed to predict performance metrics like cleaning efficiency and foaming ability. researchgate.net For instance, RSM has been used to model and optimize the synthesis of alkyl polyglucosides, demonstrating that variables like substrate ratio and reaction time significantly impact the final product's density. arpnjournals.org This approach allows for the efficient design of formulations tailored to specific applications, such as detergents and hard surface cleaners. researchgate.netknowde.com
Quantitative Structure-Activity Relationship (QSAR) Studies for Environmental Endpoints
Quantitative Structure-Activity Relationship (QSAR) models are statistical models that relate the chemical structure of a compound to its biological or environmental activity. researchgate.netdiva-portal.orgdiva-portal.org For this compound and other alkyl polyglucosides, QSAR studies are crucial for assessing their environmental impact, particularly their aquatic toxicity. researchgate.netdiva-portal.org
These studies have shown that the toxicity of APGs is correlated with their physicochemical properties, which are in turn determined by their molecular structure. researchgate.netresearchgate.net Key descriptors in these QSAR models often include:
Alkyl Chain Length: Toxicity tends to increase with the length of the hydrophobic alkyl chain. researchgate.neteuropa.euatamanchemicals.com
Critical Micelle Concentration (CMC): A lower CMC is often associated with higher toxicity. researchgate.netdiva-portal.orgresearchgate.net
Hydrophilic-Lipophilic Balance (HLB): This parameter, which reflects the balance between the hydrophilic and hydrophobic portions of the molecule, also influences toxicity. researchgate.net
A multivariate QSAR model for the aquatic toxicity of 34 different alkyl polyglucosides explained 93.6% of the variance in the biological response, with the most influential properties being the CMC, wetting, contact angle, and the number of carbon atoms in the hydrophobic part. diva-portal.org Such models are valuable tools for predicting the environmental fate and effects of new surfactant formulations and for guiding the development of more environmentally benign products. europa.eu
| QSAR Parameter | Relationship with Aquatic Toxicity for Alkyl Polyglycosides |
| Alkyl Chain Length | Toxicity generally increases with increasing chain length. researchgate.neteuropa.euatamanchemicals.com |
| Critical Micelle Concentration (CMC) | Toxicity tends to increase as the CMC decreases. researchgate.netdiva-portal.orgresearchgate.net |
| Hydrophilic-Lipophilic Balance (HLB) | Influences toxicity, with increased hydrophobicity often correlating with higher toxicity. researchgate.net |
| Contact Angle/Wetting | These surface activity-related properties are significant predictors in M-QSAR models. researchgate.netdiva-portal.org |
Research Applications and Performance Mechanisms
Mechanisms of Enhanced Oil Recovery (EOR) in Porous Media
Alkyl polyglycosides, the class of surfactants to which Glucopon 425 N belongs, have been investigated for their potential in Enhanced Oil Recovery (EOR). researchgate.net Their ability to lower interfacial tension (IFT) between oil and water is a key mechanism in mobilizing residual oil trapped in porous reservoir rock. researchgate.net
Mobilization and Solubilization of Dense Nonaqueous Phase Liquids (DNAPLs)
Laboratory studies have explored the effectiveness of this compound in the recovery of Dense Nonaqueous Phase Liquids (DNAPLs), such as tetrachloroethylene (B127269) (PCE), from saturated porous media. nih.govacs.orgacs.org These studies have shown that the recovery process typically occurs in two stages: mobilization followed by solubilization, often in the form of a macroemulsion. nih.govacs.orgacs.org
Computed tomography (CT) monitored experiments in sandpacks have demonstrated that this compound can facilitate the removal of residually trapped PCE. nih.govacs.orgacs.org The primary mechanism for recovery was identified as macroemulsion flow, which accounted for a significant portion of the solubilized and emulsified PCE. nih.govacs.org This process leads to effluent concentrations of the contaminant that are considerably higher than what would be expected from simple solubilization. nih.govacs.org
The effectiveness of this process is influenced by factors such as surfactant concentration. nih.govacs.orgacs.org Research indicates that while the effluent PCE concentration in the later stages of flushing is dependent on the surfactant concentration, it is not significantly affected by the flow rate of the surfactant solution or the pore size of the medium. nih.govacs.orgacs.org
Foam-Assisted EOR Research
Foam flooding is an EOR technique that can improve the sweep efficiency of gas injection by mitigating issues like gas segregation and viscous fingering. researchgate.netresearchgate.net Surfactants are essential components in generating stable foams for these applications. researchgate.netmdpi.com Alkyl polyglucosides are recognized for their excellent foaming properties. monsachemical.com The stability of the foam is a critical factor for the successful displacement of oil. researchgate.netresearchgate.net
Research into APG surfactants has shown that their foaming ability is related to the hydrophobicity of the alkyl chain. monsachemical.com Studies on different APG variants indicate that foaming ability initially increases and then decreases with growing hydrophobicity, with optimal foaming observed at a specific hydrophobic chain length. monsachemical.com The stability of the foam can be influenced by the presence of inorganic salts and the pH of the system. monsachemical.com For instance, the addition of sodium sulfate (B86663) can enhance foam stability for some APGs. monsachemical.com Furthermore, while foam performance is generally best under neutral pH conditions, strong alkaline conditions can also favor foam stability by increasing the viscosity of the foaming solution. monsachemical.com
Research into Soil and Pollutant Remediation Strategies
This compound and other APG surfactants are investigated for their role in soil and groundwater remediation due to their ability to enhance the removal of various pollutants. google.comtarjomefa.com
Surfactant-Enhanced Aquifer Remediation (SEAR) Methodologies
Surfactant-Enhanced Aquifer Remediation (SEAR) is a technique that utilizes surfactants to improve the efficiency of traditional pump-and-treat methods for cleaning up contaminated aquifers. acs.orgecovacservices.com This approach is particularly relevant for sites contaminated with non-aqueous phase liquids (NAPLs), including both light non-aqueous phase liquids (LNAPLs) and dense non-aqueous phase liquids (DNAPLs). ecovacservices.com
The primary mechanisms by which surfactants aid in remediation are by reducing the interfacial tension between the contaminant and water, which enhances the contaminant's mobility, and by increasing the contaminant's solubility through the formation of micro-emulsions. ecovacservices.com Non-toxic and biodegradable non-ionic surfactants are often employed in these methodologies. ecovacservices.com In practice, SEAR can be combined with other technologies like dual/multi-phase extraction (DPE/MPE) to capture the mobilized and solubilized contaminants. ecovacservices.com
Field demonstrations have shown the potential of SEAR in removing DNAPLs like PCE from aquifers. epa.gov These demonstrations involve injecting a solution containing a surfactant, along with other chemicals, into the contaminated zone to mobilize the DNAPL, which is then extracted. epa.gov
Heavy Metal Solubilization and Transport
Research has indicated that surfactants can facilitate the remediation of soils contaminated with heavy metals. tarjomefa.com While the provided search results mention the use of surfactants for heavy metal solubilization, specific studies focusing on this compound for this application were not found. However, the general principle involves the surfactant's ability to interact with metal ions and enhance their mobility in the soil matrix, aiding in their removal through soil washing or flushing techniques. tarjomefa.comgoogle.com
Fundamental Mechanisms in Hard Surface Cleaning and Detergency
This compound is recognized for its excellent detergency and benefits in a variety of cleaning products. knowde.comazelishic-us.comulprospector.com Its effectiveness stems from its ability to reduce interfacial tension, wet surfaces, and disperse soils, which all contribute to enhanced soil removal. knowde.comazelishic-us.comulprospector.com
As an alkyl polyglucoside surfactant, this compound is particularly effective in hard surface cleaning applications because it does not leave streaks on glossy surfaces and is not corrosive to synthetic materials. knowde.com It possesses the wetting, penetrating, and detergency properties desirable for cleaning surfaces such as glass, ceramic, plastic, and metal. knowde.com In liquid hard surface cleaners, it can also function as a hydrotrope, solubilizing other less soluble ingredients. knowde.com Its stability in caustic solutions and compatibility with builders offer formulators flexibility and improved cost-performance. knowde.combrenntag.com
Soil Removal Mechanisms on Varied Substrates
This compound, an alkyl polyglycoside (APG) surfactant, demonstrates effective soil removal from a variety of surfaces through a combination of mechanisms. ulprospector.comknowde.com Its performance stems from its ability to lower the interfacial tension between the soil and the substrate, facilitating the displacement of dirt. ulprospector.comrossorg.com This surfactant is particularly effective on hard surfaces like glass, ceramic, plastic, and metal. knowde.com
The chemical structure of this compound, featuring a hydrophilic glucose-based head and a hydrophobic fatty alcohol tail, allows it to emulsify oily soils and disperse particulate matter. basf.com This dual action enables the lifting and suspension of soil in the cleaning solution, preventing it from redepositing onto the cleaned surface. ulprospector.com Research has shown its efficacy in removing greasy soils from various materials. basf.com Its non-streaking properties are a significant advantage on glossy surfaces. knowde.comscribd.com
The performance of this compound in soil removal can be attributed to its excellent wetting and dispersing properties. ulprospector.comrossorg.com It effectively reduces the contact angle of water on surfaces, allowing the cleaning solution to penetrate and break down soil more efficiently. knowde.com
Anti-Redeposition Properties in Detergent Systems
In detergent formulations, this compound contributes to preventing the redeposition of soil onto fabrics during the washing process. While specific anti-redeposition polymers are often included in detergent formulations for this purpose, the surfactant itself plays a role. google.com
Advanced Materials and Coating Research
This compound serves as an effective dispersant for pigments and nanoparticles in various formulations. google.com Its utility is particularly noted in aqueous dispersions of nano-titanium dioxide (TiO2), where it aids in creating stable and effective thin-film forming compositions. google.com The surfactant's nonionic nature is advantageous as it does not necessitate an alkaline environment, which could otherwise interfere with the photocatalytic activity of materials like TiO2. google.com
The ability of this compound to control the viscosity, viscoelastic properties, and sedimentation rate of particle slurries is crucial for achieving uniform and effective coatings. google.com By modifying the molecular structure at the particle-liquid interface, it helps to maintain a stable dispersion of fine particles. google.comgoogle.com
This compound and other alkyl polyglycosides are subjects of research for their potential in surface modification and as additives in water-based lubricants. researchgate.netgoogle.com When applied to a surface, these surfactants can form an ordered layer that alters the surface properties. researchgate.net This can lead to a reduction in the coefficient of friction, an essential characteristic for lubricants. researchgate.net
Studies on alkylglucopyranosides suggest that their ability to form liquid crystalline phases within the friction gap is responsible for the observed low friction coefficients. researchgate.net Furthermore, the interaction between the APG molecules and the substrate can create a protective layer, providing boundary lubrication and preventing wear. researchgate.net This surface modification can also enhance the wetting properties of compositions on surfaces like polyethylene (B3416737) terephthalate (B1205515) (PET). google.com In some applications, it is also noted to contribute to the gloss of a treated surface. google.com
Fire Suppression Foam Research and Development
In the field of fire suppression, this compound and similar alkyl polyglycosides are investigated for their role in enhancing the properties of firefighting foams. mdpi.comdtic.mil A critical aspect of an effective firefighting foam is its stability and its ability to form a barrier that prevents fuel vapors from reaching the flames. dtic.milresearchgate.net
Research has shown that combining Glucopon with other surfactants, such as fluorocarbon-based surfactants or siloxanes, can have a synergistic effect, leading to increased foam stability. mdpi.comdtic.mil For instance, a mixture of Capstone (a fluorosurfactant) and Glucopon demonstrated enhanced foam stability and fuel resistance. mdpi.com The addition of solvents like diethylene glycol butyl ether (DGBE) can further improve these properties, resulting in smaller, more stable bubbles and reduced fuel transport through the foam blanket. mdpi.com
Studies have indicated that the structure of the alkyl polyglycoside, including the size of the glycoside head and the alkyl tail, can influence the foam's effectiveness in fire suppression. dtic.mil By optimizing these structural aspects, it is possible to decrease fuel permeation through the foam, which is a key factor in extinguishing pool fires. dtic.mildtic.mil
Interactive Data Table: Research Findings on this compound and Related APGs
| Research Area | Substrate/System | Key Finding | Reference |
| Soil Removal | Hard Surfaces (Glass, Ceramic, Plastic, Metal) | Excellent wetting, dispersing, and interfacial tension reduction for increased soil removal; non-streaking. | ulprospector.comknowde.com |
| Anti-Redeposition | Detergent Systems | Helps suspend soil in wash liquor to prevent redeposition. | ulprospector.comgoogle.com |
| Nanoparticle Dispersion | Aqueous nano-TiO2 | Acts as an effective dispersant, enhancing film-forming effects without requiring alkaline media. | google.com |
| Lubrication | Steel Surfaces | Reduces coefficient of friction by forming ordered liquid crystalline phases and a protective boundary layer. | researchgate.net |
| Fire Suppression Foam | Hydrocarbon Fuels | In combination with other surfactants (e.g., Capstone), it improves foam stability and reduces fuel transport, enhancing fire suppression. | mdpi.com |
Design of Fluorine-Free Foam Formulations
The increasing environmental and health concerns associated with per- and polyfluoroalkyl substances (PFAS) traditionally used in aqueous film-forming foams (AFFF) have driven significant research into fluorine-free alternatives. serdp-estcp.mildtic.mil this compound, an alkyl polyglycoside (APG) surfactant, has emerged as a key component in the development of these next-generation firefighting foams. dtic.milknowde.com Unlike their fluorinated counterparts, fluorine-free foams (FFF) primarily rely on the formation of a stable foam blanket to suppress fires by physically separating the fuel from oxygen. researchgate.net
This compound, derived from renewable resources like corn-derived glucose and coconut or palm kernel oil-derived fatty alcohols, offers excellent detergency, wetting, and dispersing properties. knowde.com Its ability to reduce interfacial tension is crucial for the effective removal of soil and, in the context of firefighting, for interacting with fuel surfaces. knowde.com
Research has shown that while it is challenging for fluorine-free surfactants to achieve the extremely low surface tension required for aqueous film formation on low-surface-tension fuels like gasoline, formulations containing Glucopon and other surfactants can create effective foam layers. google.com The fire suppression mechanism of these foams is not based on an aqueous film but on a robust foam layer that smothers the fire. researchgate.netgoogle.com
Performance Mechanisms
The effectiveness of this compound in fluorine-free foam formulations stems from its synergistic interactions with other surfactants, particularly siloxane-based surfactants. dtic.milserdp-estcp.mil This synergism enhances foam stability and fire suppression performance. dtic.mil The combination of an alkyl polyglycoside like Glucopon with a siloxane surfactant can lead to a significant increase in foam stability and has shown promising results in extinguishing heptane (B126788) pool fires. dtic.mil
The mechanism behind this synergy is believed to be related to the unique aggregation behavior of APG surfactants, which involves inter-surfactant hydrogen bonding. serdp-estcp.mil This interaction can lead to more densely packed surfactant molecules at the air-water interface, resulting in a more stable foam structure. dtic.mil
Furthermore, the addition of solvents like diethylene glycol butyl ether (DGBE) to formulations containing Glucopon has been found to enhance fuel resistance. mdpi.com Studies have shown that combining DGBE with a mixture of a fluorocarbon surfactant and Glucopon significantly increases the time it takes for the foam to become ignited by the fuel vapors, indicating improved foam stability and reduced fuel transport through the foam blanket. mdpi.com
Research Findings
Numerous studies have investigated the performance of Glucopon in fluorine-free foam formulations, often in combination with other surfactants.
One study compared the fire extinction times of foams generated by different surfactant solutions on an n-heptane pool fire. A formulation containing a trisiloxane surfactant (502W), Glucopon 225DK (an APG with a different alkyl chain length), and DGBE demonstrated one of the longest fuel transport and foam degradation times among the fluorine-free formulations tested. google.com
Another research effort focused on the development of a reference AFFF formulation to benchmark the performance of fluorine-free alternatives. This work highlighted that simply replacing the fluorocarbon surfactant with a fluorine-free one may not be sufficient and that understanding the interactions and synergies between different components is crucial for designing effective formulations. dtic.mil
The table below summarizes findings from a study investigating the effect of surfactant mixtures and additives on foam ignition time, a measure of fuel resistance.
Table 1: Ignition Times of Various Surfactant Formulations
| Surfactant Formulation | Fuel | Ignition Time (seconds) |
|---|---|---|
| Glucopon | Methylcyclopentane | ~1020 |
| Glucopon | n-Octane | ~4230 |
| Capstone (Fluorinated Surfactant) | Methylcyclopentane | ~1020 |
| Capstone | n-Octane | ~4230 |
| Capstone + Glucopon | Not Specified | 2.4 to 5.5 times longer than individual surfactants |
| Capstone + Glucopon + DGBE | Not Specified | 3 to 7.3 times longer than individual surfactants |
Data sourced from a study on the fuel resistance of firefighting surfactant foam formulations. mdpi.com
This data clearly indicates the synergistic effect of combining Glucopon with other surfactants and additives to enhance the performance of firefighting foams. mdpi.com The mixture of Capstone and Glucopon significantly outperformed the individual surfactants, and the further addition of DGBE led to the best performance, demonstrating the importance of formulation chemistry in developing effective fluorine-free firefighting foams. mdpi.com
Future Research Directions and Emerging Challenges
Development of Tailored GLUCOPON 425 N Derivatives for Specific Industrial Applications
Research continues into modifying the chemical structure of alkyl polyglucosides to create tailored derivatives with enhanced or novel properties for specific industrial needs. This involves altering the alkyl chain length, the degree of polymerization of the glucose unit, or introducing new functional groups through chemical transformation. google.combrillachem.combrillachem.com
Specific derivatives being explored include anionic APG esters, phosphate (B84403) APGs, and sulfonated APGs. brillachem.comresearchgate.netlamberti.com These modifications aim to improve characteristics such as wettability, detergency, foaming, emulsification, and compatibility with other formulation components, potentially allowing APGs to replace less sustainable or less effective surfactants in certain applications. brillachem.comresearchgate.net For instance, anionic alkyl polyglycoside esters and mixtures with nonionic surfactants have shown potential to increase wettability, while phosphate alkyl polyglucosides exhibit good detergency and wetting properties. researchgate.net Sulfonated alkyl polyglucosides are being investigated as alternatives to nonylphenol ethoxylates for enhanced cleaning of oily substances. researchgate.net
A challenge in developing these derivatives is the complexity of the resulting product mixtures, which requires considerable analytical effort for characterization. brillachem.com Research into more selective synthesis routes or advanced analytical techniques is necessary to overcome this. brillachem.combrillachem.com Tailoring the molecular weight of APG derivatives, for example, to greater than 700 Da, is also a focus to ensure non-bioaccumulation according to certain guidelines. google.com
Integration of Biotechnology for Sustainable Surfactant Production
The production of APGs traditionally involves acid-catalyzed reactions between glucose and fatty alcohols. brillachem.commdpi.com While this process utilizes renewable raw materials, future research directions include exploring and integrating biotechnological approaches, such as enzymatic synthesis, to potentially offer more sustainable and efficient production routes. mdpi.com Enzymatic methods for glycoside synthesis are an area of ongoing technological research. mdpi.com
Leveraging biotechnology could lead to processes with milder reaction conditions, reduced energy consumption, and potentially higher selectivity, minimizing unwanted byproducts and waste. brillachem.comnih.gov Furthermore, biotechnology can play a role in developing innovative enzymes that enhance the performance of detergents formulated with APGs, contributing to more environmentally compatible products. basf.com Integrating bio-based production methods aligns with the increasing demand for surfactants with a lower environmental footprint. lucintel.commarketresearchintellect.com
Addressing Complexities in Multi-Component Formulations and Their Synergies
This compound and other APGs are frequently used in combination with other surfactants and ingredients in complex formulations to achieve desired performance profiles. basf.usacs.orgacs.orggoogle.com Understanding and optimizing the synergistic interactions between APGs and co-surfactants is a significant area of research. basf.usacs.orgacs.org
Studies have demonstrated that APGs can exhibit synergistic effects with anionic surfactants (such as alpha olefin sulfonate (AOS), Taurate, and Isethionate) and amphoteric surfactants (like Betaine), leading to improved foam volume, stability, texture, cleaning efficacy, and reduced irritation. atamanchemicals.comresearchgate.netbasf.usacs.orgacs.orggoogle.com Research focuses on mapping these interactions to develop high-performance blends for applications ranging from personal care products requiring specific foam characteristics to industrial cleaning and enhanced oil recovery where interfacial tension reduction and emulsion stability are critical. basf.usacs.orgacs.orggoogle.com
A challenge lies in predicting and controlling these complex interactions within diverse formulations. The development and utilization of advanced tools, such as digital navigators and in silico models, are becoming increasingly important to predict surfactant behavior and optimize multi-component systems efficiently. basf.us Research into the fundamental physical chemistry of mixed surfactant systems containing APGs is essential to unlock their full synergistic potential.
Advanced In Silico and In Vitro Model Development for Predictive Research
To accelerate the development of new APG derivatives and optimized formulations, there is a growing need for advanced in silico (computational) and in vitro (laboratory-based) models. These models can help predict the properties and behavior of this compound and its derivatives, reducing the need for extensive experimental testing.
In silico methods, such as molecular dynamics simulations and quantitative structure-property relationship (QSPR) modeling, can provide insights into the self-assembly of APGs, their interactions with other molecules, and their behavior at interfaces. While not explicitly detailed in the search results for this compound, the use of digital tools for predicting surfactant interactions basf.us suggests the application of computational approaches in this field.
In vitro studies, as seen in research on interfacial tension, wettability, emulsion stability, and cleaning performance researchgate.netacs.orgacs.orgresearchgate.net, are fundamental. Future research will likely involve developing more sophisticated in vitro models that better mimic real-world application conditions and biological systems to evaluate performance, mildness, and environmental fate more accurately. The challenge of characterizing complex mixtures brillachem.com also underscores the need for advanced analytical techniques often coupled with in vitro assessments.
Circular Economy Principles in Surfactant Lifecycle Research
The inherent nature of APGs, being derived from renewable resources and readily biodegradable, positions them well within the framework of a circular economy. royal-chem.comatamanchemicals.comcosmotienda.comknowde.commarketresearchfuture.comresearchgate.netbasf.comwikipedia.orgbrillachem.commdpi.combasf.commarketresearchintellect.commarketsandmarkets.commarketresearchintellect.commarketpublishers.commatcochemicals.com Future research is focused on further integrating circular economy principles across the entire lifecycle of this compound and other APGs. marketresearchintellect.commarketresearchintellect.commatcochemicals.com
This includes optimizing the sourcing of renewable feedstocks to ensure sustainability and minimize environmental impact, improving production processes to reduce waste generation and energy consumption, and exploring end-of-life options beyond biodegradation, such as potential recycling or upcycling of surfactant components. brillachem.comlamberti.comnih.govmarketpublishers.com
Challenges in this area include the relatively high production cost of APGs compared to conventional petrochemical-based surfactants, which can hinder broader adoption, particularly in price-sensitive markets. researchgate.netmarketsandmarkets.commarketpublishers.comdimensionmarketresearch.com Research into more cost-effective production methods, including advancements in synthesis and raw material utilization, is crucial. mdpi.commarketpublishers.comdimensionmarketresearch.com Additionally, ensuring proper waste management and disposal methods are in place is necessary to fully realize the environmental benefits of these biodegradable surfactants. marketpublishers.com Research into the fate and impact of APGs and their derivatives in various environmental compartments under different conditions remains relevant within the circular economy context.
Q & A
Q. How can researchers characterize the chemical structure and purity of GLUCOPON 425 N in experimental settings?
Methodological Answer: Utilize a combination of spectroscopic and chromatographic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy can confirm structural integrity, while High-Performance Liquid Chromatography (HPLC) quantifies purity. For novel derivatives, ensure full spectral data (e.g., H-NMR, C-NMR, mass spectrometry) and elemental analysis are included to validate identity and purity thresholds (>95% recommended). Cross-reference results with established databases or prior literature to confirm consistency .
Q. What protocols ensure the stability of this compound under varying experimental conditions (e.g., pH, temperature)?
Methodological Answer: Design accelerated stability studies by exposing the compound to controlled stress conditions (e.g., 40°C/75% relative humidity for 6 months). Monitor degradation via HPLC or UV-Vis spectroscopy at regular intervals. Use kinetic modeling (e.g., Arrhenius equation) to extrapolate shelf-life under standard conditions. Document deviations in pH or temperature effects on colloidal stability, as these may alter surfactant efficacy .
Advanced Research Questions
Q. How can researchers design experiments to investigate the interaction between this compound and biological membranes at the molecular level?
Methodological Answer: Employ fluorescence anisotropy or surface plasmon resonance (SPR) to quantify binding kinetics with lipid bilayers. Supplement with molecular dynamics (MD) simulations to model interactions at atomic resolution. Ensure controls for membrane composition (e.g., phosphatidylcholine vs. cholesterol-rich membranes) and validate findings using complementary techniques like cryo-electron microscopy. Address confounding variables (e.g., ionic strength) through factorial experimental designs .
Q. What strategies resolve contradictions in experimental data regarding this compound’s surfactant properties across studies?
Methodological Answer: Conduct a systematic review of methodological variables (e.g., critical micelle concentration assays using different dyes or instruments). Perform meta-analyses to identify outliers and assess heterogeneity. Replicate conflicting studies under standardized conditions, ensuring instrument calibration and batch-to-batch consistency of the compound. Use Bland-Altman plots or Cohen’s kappa to quantify inter-study variability .
Q. How can researchers optimize the formulation of this compound for targeted drug delivery systems while minimizing cytotoxicity?
Methodological Answer: Screen surfactant concentrations using Design of Experiments (DoE) approaches (e.g., response surface methodology) to balance encapsulation efficiency and cell viability. Pair cytotoxicity assays (e.g., MTT or LDH release) with confocal microscopy to visualize cellular uptake. Compare results across cell lines (e.g., HEK293 vs. HepG2) to assess tissue-specific effects. Validate biocompatibility in ex vivo models (e.g., organotypic cultures) before in vivo testing .
Data Analysis & Interpretation
Q. What statistical methods are recommended for analyzing dose-response relationships in this compound toxicity studies?
Methodological Answer: Apply nonlinear regression models (e.g., sigmoidal dose-response curves) to calculate EC/IC values. Use ANOVA with post-hoc Tukey tests to compare treatment groups. For high-throughput data, implement machine learning algorithms (e.g., random forests) to identify non-linear patterns. Report confidence intervals and effect sizes to contextualize biological relevance beyond statistical significance .
Q. How should researchers address batch-to-batch variability in this compound synthesis during data normalization?
Methodological Answer: Implement internal standards (e.g., deuterated analogs) during LC-MS analysis to correct for instrumental drift. Use hierarchical clustering or principal component analysis (PCA) to detect outlier batches. If variability exceeds 10%, apply normalization algorithms (e.g., quantile normalization) or exclude batches failing QC thresholds (e.g., purity <90%). Document all adjustments transparently in supplementary materials .
Ethical & Reproducibility Considerations
Q. What guidelines ensure ethical reporting of this compound’s environmental impact in aquatic toxicity studies?
Q. How can researchers enhance the reproducibility of this compound’s emulsification properties in multi-laboratory studies?
Methodological Answer: Standardize protocols using ISO/ASTM guidelines for emulsion stability testing (e.g., centrifugation at 3000 rpm for 30 minutes). Circulate pre-tested reagent batches to all participating labs. Use inter-laboratory comparison (ILC) programs to harmonize measurements and calculate reproducibility limits (e.g., Horwitz ratio). Publish detailed SOPs in open-access platforms to reduce methodological ambiguity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
